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Compound of Interest

Compound Name: 4-Octyne

Cat. No.: B155765

4-Octyne, with the chemical formula CsHaa4, is a symmetrical internal alkyne.[4] Its
thermodynamic properties are crucial for understanding its behavior in chemical reactions and
physical processes.

Physical Properties

A summary of the key physical properties of 4-octyne is presented in Table 1.

Table 1: Physical Properties of 4-Octyne

Property Value Unit Source(s)
Molecular Formula CsHaia - [1112][31[4]
Molar Mass 110.20 g-mol—1 [4]
Appearance Colorless liquid - [415]
Density (at 25 °C) 0.751 g/mL [4][6]
Melting Point -103 °C [4]16]

170 K [3114]

Boiling Point 131-132 °C [4][6]
404-405 K [31[4]

Enthalpy and Phase Change Data
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The enthalpy values associated with formation and phase transitions are critical for energy

balance calculations. The available experimental data for 4-octyne are summarized in Table 2.

Table 2: Enthalpy and Phase Change Data for 4-Octyne

Property Value Unit Phase Source(s)
Standard
Enthalpy of 60.1+2.1 kJ/mol Gas [2]
Formation (AfH°®)
Enthalpy of
Vaporization 39.6 kJ/mol Liquid to Gas [3]
(AvapH)
Enthalpy of
Reaction o

] -268.7+1.1 kJ/mol Liquid [1][7]
(Hydrogenation)
(ArH®)
-262.8 + 0.67 kJ/mol Liquid (11171
-263 kJ/mol Liquid [11[7]

Estimated Thermodynamic Properties

Direct experimental data for standard entropy, Gibbs free energy of formation, and heat

capacity for 4-octyne are not readily available in the searched literature. However, these

properties can be estimated using group contribution methods, which are widely accepted for

their predictive accuracy for organic compounds.

Table 3: Estimated Thermodynamic Properties of 4-Octyne
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Property Estimated Value Unit Phase
Standard Molar
385.52 J/(mol-K) Gas
Entropy (S°)
Standard Gibbs Free
Energy of Formation 209.6 kJ/mol Gas
(AfG®)
Liquid Heat Capacity o
215.3 J/(mol-K) Liquid
(Cp)
Enthalpy of Fusion ) o
18.7 kJ/mol Solid to Liquid
(AfusH)

Disclaimer: The values in Table 3 are estimates derived from group contribution methods and
should be used with an understanding of their theoretical basis.

Experimental Protocols

While specific experimental protocols for determining all thermodynamic properties of 4-octyne
were not found, this section outlines the general, well-established methodologies used for such
measurements on liquid organic compounds.

Determination of Enthalpy of Formation (AfH®)

The standard enthalpy of formation of a liquid organic compound like 4-octyne is typically
determined using combustion calorimetry.

Methodology:

A precisely weighed sample of 4-octyne is placed in a sample holder within a combustion
bomb.

The bomb is sealed and pressurized with a high-purity oxygen atmosphere.

The bomb is submerged in a known mass of water in a calorimeter.

The temperature of the water is monitored until it reaches a steady state.
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e The sample is ignited via an electrical fuse.

e The temperature change of the water is carefully recorded until a final steady state is
reached.

e The heat released by the combustion reaction is calculated from the temperature change
and the heat capacity of the calorimeter system.

e The standard enthalpy of combustion is then determined, and from this, the standard
enthalpy of formation is calculated using Hess's Law.

Determination of Enthalpy of Vaporization (AvapH)

The enthalpy of vaporization can be determined using various techniques, including differential
scanning calorimetry (DSC) or by measuring the vapor pressure as a function of temperature
and applying the Clausius-Clapeyron equation.

Methodology (DSC):

o Asmall, accurately weighed sample of 4-octyne is hermetically sealed in a DSC pan.
e An empty, sealed pan is used as a reference.

o The sample and reference pans are heated in the DSC instrument at a constant rate.
e The heat flow to the sample is measured relative to the reference.

» Adistinct endothermic peak is observed at the boiling point, the area of which is proportional
to the enthalpy of vaporization.

e The instrument is calibrated with a standard of known enthalpy of vaporization to quantify the
result for 4-octyne.

Determination of Heat Capacity (Cp)

Adiabatic calorimetry is a precise method for determining the heat capacity of a liquid.

Methodology:
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» Aknown mass of 4-octyne is placed in a sample cell within an adiabatic calorimeter.
e The sample is heated with a precisely measured amount of electrical energy.
e The resulting temperature increase is measured with a high-precision thermometer.

e The heat capacity is calculated by dividing the input energy by the temperature change and
the molar amount of the sample.

e This process is repeated over a range of temperatures to determine the temperature
dependence of the heat capacity.

Visualization of Thermodynamic Property
Determination Workflow

The following diagram illustrates the general workflow for the experimental determination and
subsequent utilization of the thermodynamic properties of a chemical compound like 4-octyne.
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Workflow for Thermodynamic Property Determination and Application

Experimental Determination

Differential Scanning

Combustion Calorimetry Calorimetry (DSC)

Adiabatic Calorimetry

Data Analysis|and Calculation

Enthalpy of Formation Heat Capacity
(i) )

Calculation of Entropy (S°)
and Gibbs Free Energy (A1G")

Appi o ol ppi Applied 10 Appledto Applied 0 Applied 1o Appiedto

Applied 10 Appied o Applied 10

Agplicafion

nent

Reaction Equillorium

safet
(e.9. thermal stabilty) and Feasibill

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Relationship Between Core Thermodynamic Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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